Cas no 741709-67-1 (2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine
• CAS No: 741709-67-1
• MF: C₁₂H₁₄BClF₃NO₂
• MW: 307.504272937775
• MDL: MFCD12923433
• CID: 1027853
• PubChem ID: 70700256
• Update Time: 2025-08-05

2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-Pyridine
• 2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine
• 2-chloro-3-(trifluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Chloro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-3-trifluoromethyl-pyridine
• 2-Chloro-3-(trifluoromethyl)pyridine-5-boronic acid pinacol ester
• 2-Chloro-3-(trifluoroMethyl)-pyridine-5-boronic acid pinacol ester
• RB2106
• 741709-67-1
• FT-0747450
• Z2044766281
• CS-0174045
• EN300-7364202
• C12H14BClF3NO2
• DTXSID30743135
• MFCD12923433
• AS-55286
• AMY41029
• AKOS015999638
• 2-CHLORO-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-(TRIFLUOROMETHYL)PYRIDINE
• (6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• A850725
• J-508625
• DB-074793
• 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine

• MDL： MFCD12923433
• Inchi： 1S/C12H14BClF3NO2/c1-10(2)11(3,4)20-13(19-10)7-5-8(12(15,16)17)9(14)18-6-7/h5-6H,1-4H3
• InChI Key： DHNHWFXDOLYRBO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 307.07600
• Monoisotopic Mass: 307.0758210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 3.05300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine (CAS No. 741709-67-1)

2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine is a highly versatile boronic ester derivative widely utilized in pharmaceutical and agrochemical research. With the CAS No. 741709-67-1, this compound has gained significant attention due to its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. Researchers and industries prioritize this compound for its stability, reactivity, and compatibility with diverse synthetic pathways.

The molecular structure of 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine features a pyridine core substituted with a chloro group, a trifluoromethyl moiety, and a dioxaborolane ring. This unique combination enhances its applicability in designing small-molecule inhibitors and bioactive compounds. Recent studies highlight its potential in developing kinase inhibitors and antiviral agents, aligning with the growing demand for targeted therapies in oncology and infectious diseases.

From an industrial perspective, the demand for CAS No. 741709-67-1 is driven by its utility in high-throughput screening and medicinal chemistry optimization. Its boronate ester functionality allows for efficient C-C bond formation, making it indispensable in fragment-based drug discovery. Additionally, the trifluoromethyl group contributes to improved metabolic stability and membrane permeability, critical factors in drug candidate development.

Environmental and regulatory considerations for 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine emphasize its compliance with green chemistry principles. The compound’s synthetic routes increasingly incorporate catalytic methods and solvent-free conditions, addressing sustainability concerns. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently searched in academic and industrial forums.

Analytical characterization of CAS No. 741709-67-1 typically involves NMR spectroscopy, HPLC, and mass spectrometry to ensure purity and structural integrity. Quality control protocols are rigorously applied, as impurities can significantly impact downstream applications. Researchers often query “synthetic protocols for boronic esters” or “handling precautions for pyridine derivatives”, reflecting the need for practical guidance in laboratory settings.

In summary, 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine stands as a pivotal building block in modern chemistry. Its integration into drug discovery pipelines and material science underscores its multidisciplinary relevance. As innovation in organoboron chemistry advances, this compound will likely remain at the forefront of cutting-edge research and industrial applications.